Cas no 2172074-07-4 (2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride)

2-(2-Methanesulfonamidoethyl)piperidine-1-sulfonyl chloride is a specialized sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediate preparation. Its key structural features include a piperidine ring and a methanesulfonamidoethyl group, which enhance its reactivity as a sulfonylation agent. The compound is particularly useful for introducing sulfonamide functionalities into target molecules, enabling the synthesis of complex pharmacophores. Its stability under controlled conditions and high purity make it suitable for precision reactions. This reagent is valued for its efficiency in forming sulfonamide bonds, a critical step in developing bioactive compounds. Proper handling under inert conditions is recommended due to its sensitivity to moisture.
2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride structure
2172074-07-4 structure
Product Name:2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride
CAS No:2172074-07-4
MF:C8H17ClN2O4S2
MW:304.814578771591
CID:6446717
PubChem ID:165590436
Update Time:2025-06-11

2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride
    • EN300-1612271
    • 2172074-07-4
    • Inchi: 1S/C8H17ClN2O4S2/c1-16(12,13)10-6-5-8-4-2-3-7-11(8)17(9,14)15/h8,10H,2-7H2,1H3
    • InChI Key: GAPCQEMSJSCZBI-UHFFFAOYSA-N
    • SMILES: ClS(N1CCCCC1CCNS(C)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 304.0318271g/mol
  • Monoisotopic Mass: 304.0318271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 100Ų

2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride Pricemore >>

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Additional information on 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride

Introduction to 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride (CAS No. 2172074-07-4)

2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride (CAS No. 2172074-07-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride consists of a piperidine ring functionalized with a sulfonyl chloride group and a methanesulfonamidoethyl moiety. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for drug design and synthesis. The sulfonyl chloride group, in particular, is known for its reactivity and ability to form stable covalent bonds with nucleophiles, which is crucial for its use in various chemical reactions.

Recent studies have highlighted the importance of 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride in the development of new drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potential as a lead compound for the treatment of neurodegenerative diseases. The compound's ability to modulate specific receptors and enzymes involved in these conditions has been extensively studied, showing promising results in preclinical models.

In addition to its therapeutic applications, 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride has also been explored for its use in chemical synthesis. Its reactivity and functional group diversity make it a valuable intermediate in the synthesis of complex molecules. Researchers have utilized this compound to develop novel synthetic routes for the production of bioactive molecules, contributing to the advancement of synthetic chemistry.

The safety and toxicity profiles of 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride have been thoroughly evaluated in various studies. Preclinical data indicate that the compound exhibits low toxicity and good biocompatibility, making it suitable for further development as a pharmaceutical agent. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-(2-methanesulfonamidoethyl)piperidine-1-sulfonyl chloride (CAS No. 2172074-07-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it an attractive candidate for the development of novel therapeutic agents and synthetic intermediates. Continued research and development are expected to further elucidate its potential and contribute to advancements in the field.

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